Cas no 85022-66-8 (Shikonofuran A)

• Product Name: Shikonofuran A
• CAS No: 85022-66-8
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 1080927
• PubChem ID: 5321286
• Update Time: 2024-10-26

Shikonofuran A Chemical and Physical Properties

Names and Identifiers

• Shikonofuran A
• (S)-1-(5-(2,5-dihydroxyphenyl)furan-3-yl)-4-methylpent-3-en-1-yl acetate
• [1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-methylpent-3-enyl] acetate
• 1,4-Benzenediol, 2-[4-[(1S)-1-(acetyloxy)-4-methyl-3-pentenyl]-2-furanyl]- (9CI)
• 1,4-Benzenediol, 2-[4-[1-(acetyloxy)-4-methyl-3-pentenyl]-2-furanyl]-, (S)- (ZCI)
• 2-[4-[(1S)-1-(Acetyloxy)-4-methyl-3-penten-1-yl]-2-furanyl]-1,4-benzenediol (ACI)
• FS-7085
• 85022-66-8
• FT-0775866
• AKOS037514887
• 1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-methylpent-3-en-1-yl acetate
• DA-77824

• Inchi： 1S/C18H20O5/c1-11(2)4-7-17(23-12(3)19)13-8-18(22-10-13)15-9-14(20)5-6-16(15)21/h4-6,8-10,17,20-21H,7H2,1-3H3/t17-/m0/s1
• InChI Key： IMZVJDUASUPZQK-KRWDZBQOSA-N
• SMILES： OC1C=CC(O)=CC=1C1OC=C([C@@H](OC(=O)C)C/C=C(\C)/C)C=1

Computed Properties

• Exact Mass: 316.13100
• Monoisotopic Mass: 316.13107373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 316.3
• XLogP3: 3.6
• Topological Polar Surface Area: 79.9

Experimental Properties

• Color/Form: Brown powder
• Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 358.4±21.0 °C at 760 mmHg
• Flash Point: 170.5±22.1 °C
• Solubility: Almost insoluble (0.076 g/l) (25 º C),
• PSA: 79.90000
• LogP: 4.31830
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Shikonofuran A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether